Cas no 2680863-46-9 (3-2,2,2-trifluoro-N-(2-methoxyphenyl)acetamidopropanoic acid)

• Product Name: 3-2,2,2-trifluoro-N-(2-methoxyphenyl)acetamidopropanoic acid
• CAS No: 2680863-46-9
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5635526
• PubChem ID: 165932724
• Update Time: 2025-08-04

3-2,2,2-trifluoro-N-(2-methoxyphenyl)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,2,2-trifluoro-N-(2-methoxyphenyl)acetamido]propanoic acid
• EN300-28288320
• 2680863-46-9
• 3-2,2,2-trifluoro-N-(2-methoxyphenyl)acetamidopropanoic acid

• Inchi： 1S/C12H12F3NO4/c1-20-9-5-3-2-4-8(9)16(7-6-10(17)18)11(19)12(13,14)15/h2-5H,6-7H2,1H3,(H,17,18)
• InChI Key： HQOCGPVCQLADIU-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC=CC=1OC)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-2,2,2-trifluoro-N-(2-methoxyphenyl)acetamidopropanoic acid

3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid: A Comprehensive Overview

3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid is a compound with the CAS registry number 2680863-46-9. This chemical entity is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The compound is characterized by a trifluoromethyl group attached to an acetamide moiety, which is further connected to a propanoic acid backbone. The presence of the methoxyphenyl group adds complexity to its structure and may influence its pharmacokinetic properties.

The synthesis of 3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity. Researchers have explored various methodologies, including organocatalysis and transition-metal-catalyzed reactions, to optimize the synthesis process. These studies have not only improved the yield but also reduced the environmental footprint of the production process.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. The trifluoromethyl group is known to enhance the stability and bioavailability of pharmaceutical agents, while the methoxyphenyl group may contribute to selective binding properties. Recent studies have demonstrated that 3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid exhibits potent activity against certain enzyme targets, making it a valuable candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The propanoic acid backbone provides versatility in forming polymeric materials with tailored properties. Researchers have investigated its use in synthesizing biodegradable polymers for applications in drug delivery systems and tissue engineering. The incorporation of fluorine atoms into the structure enhances the thermal stability and mechanical properties of these materials, making them suitable for advanced biomedical applications.

From an environmental perspective, understanding the degradation pathways of 3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid is crucial for assessing its ecological impact. Recent studies have employed computational modeling techniques to predict its environmental fate and toxicity. These findings suggest that while the compound is persistent under certain conditions, it undergoes gradual degradation under natural environmental conditions, minimizing its long-term ecological risks.

The structural uniqueness of 3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid also makes it a valuable tool in chemical education and research. Its complex structure serves as an excellent model for teaching advanced organic chemistry concepts such as stereochemistry, functional group interconversion, and reaction mechanisms. Moreover, it provides a platform for exploring novel synthetic strategies that could be applied to other complex molecules.

In conclusion, 3-2,2,2-Trifluoro-N-(2-Methoxyphenyl)Acetamidopropanoic Acid (CAS No: NO) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure not only offers opportunities for innovative research but also holds promise for advancing therapeutic interventions and sustainable materials development. As ongoing studies continue to unravel its potential, this compound remains at the forefront of scientific exploration and technological innovation.